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Compound of Interest

Compound Name: Betapressin

Cat. No.: B1679224 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Betapressin (Penbutolol Sulfate). The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals. Adherence to these

guidelines is essential to minimize risks and ensure a safe laboratory environment.

Betapressin, the brand name for Penbutolol sulfate, is a beta-adrenergic antagonist. While

primarily used in a clinical setting, in a research environment it is classified as harmful if

swallowed and may cause drowsiness or dizziness.[1] The toxicological properties of this

material have not been fully investigated, therefore, appropriate procedures must be followed

to prevent direct contact with the skin or eyes and to avoid inhalation.[2]

Hazard Identification and Classification
Hazard
Classification

Description
GHS
Pictogram

Signal Word
Hazard
Statements

Acute Toxicity,

Oral
Category 4 ❗ Warning

H302: Harmful if

swallowed.[1]

Specific target

organ toxicity

(single exposure)

Category 3 ❗ Warning

H336: May

cause

drowsiness or

dizziness.[1]
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Chemical and Physical Properties
Property Value

Molecular Formula C36H60N2O8S

Molecular Weight 680.94 g/mol

Appearance White, odorless crystalline powder

Solubility Soluble in water and methanol

Storage Temperature Store at 2-8°C

Personal Protective Equipment (PPE) Requirements
A risk assessment should be conducted for any new or non-routine procedures involving

Betapressin. The following table outlines the minimum required PPE.

Body Part Required PPE Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are regularly inspected for

tears or holes before use.

Eyes
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory where Betapressin

is handled.

Body Laboratory coat

A clean, buttoned lab coat

should be worn to protect

street clothing and skin from

contamination.

Respiratory

Use in a well-ventilated area. A

respirator may be required for

large quantities or when

generating dust.

Work should be conducted in a

chemical fume hood to

minimize inhalation risk. If a

respirator is needed, a NIOSH-

approved N95 or higher is

recommended.
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Handling and Storage
Handling:

Avoid contact with eyes, skin, and clothing.[2]

Avoid ingestion and inhalation.[2]

Wash thoroughly after handling.[2]

Use only in a well-ventilated area, preferably within a chemical fume hood.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
Exposure Type First Aid Measures

If Swallowed

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water. Seek

immediate medical attention.[2]

In Case of Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[2]

In Case of Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2]

If Inhaled

Remove from exposure and move to fresh air

immediately. If breathing is difficult, give oxygen.

If not breathing, give artificial respiration. Seek

medical attention.[2]
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Standard Operating Protocol for Handling
Betapressin
This protocol outlines the step-by-step process for safely handling Betapressin in a laboratory

setting.

1. Pre-Handling Preparation: 1.1. Ensure the Safety Data Sheet (SDS) for Penbutolol Sulfate is

readily accessible. 1.2. Verify that the work area (e.g., chemical fume hood) is clean and

uncluttered. 1.3. Assemble all necessary materials, including Betapressin, solvents, and

laboratory equipment. 1.4. Don the appropriate Personal Protective Equipment (PPE) as

specified in the table above.

2. Weighing and Preparation of Solutions: 2.1. Conduct all weighing and solution preparation

activities within a certified chemical fume hood to minimize inhalation exposure. 2.2. Use a

spatula to handle the solid Betapressin powder. Avoid creating dust. 2.3. If preparing a

solution, slowly add the Betapressin to the solvent to avoid splashing. 2.4. Close the primary

container of Betapressin immediately after use.

3. Post-Handling Procedures: 3.1. Decontaminate all surfaces and equipment used with an

appropriate cleaning agent. 3.2. Properly dispose of all waste materials as outlined in the

Disposal Plan section below. 3.3. Remove PPE in the correct order to avoid cross-

contamination. 3.4. Wash hands thoroughly with soap and water after removing gloves.

Operational and Disposal Plans
Spill Response:

Evacuate: Immediately evacuate the affected area.

Notify: Inform the laboratory supervisor and relevant safety personnel.

Contain: If safe to do so, contain the spill using appropriate absorbent materials.

Clean-up: Wearing appropriate PPE, clean up the spill. Sweep up solid material and place it

into a suitable, labeled container for disposal.

Decontaminate: Clean the spill area thoroughly.
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Disposal Plan: Betapressin is not classified as a RCRA hazardous waste. However, all

pharmaceutical waste should be managed responsibly to protect the environment.

Segregation: Do not mix Betapressin waste with regular trash or other hazardous waste

streams.

Containerization:

Solid Waste: Place unused or expired solid Betapressin, as well as grossly contaminated

items (e.g., weigh boats, paper towels), into a clearly labeled, sealed container for "Non-

Hazardous Pharmaceutical Waste for Incineration".

Liquid Waste: Aqueous solutions of Betapressin should be collected in a designated,

sealed, and labeled waste container. Do not dispose of down the drain.

Sharps: Any sharps (needles, scalpels) contaminated with Betapressin must be disposed

of in a designated sharps container.

Labeling: All waste containers must be clearly labeled with "Non-Hazardous Pharmaceutical

Waste," the name of the chemical (Penbutolol Sulfate), and the date.

Collection and Disposal: Arrange for the collection of the pharmaceutical waste by a licensed

waste management contractor for incineration.[3] Landfilling of pharmaceutical waste is

discouraged to prevent leaching into groundwater.[2]

Workflow and Safety Diagrams
Caption: Workflow for the safe handling of Betapressin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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